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Compound of Interest

Compound Name: Allyl isopropyl sulfide

cat. No.: B1617874

An In-depth Technical Guide on the Core Chemical Properties of Allyl Isopropyl Sulfide

Introduction

Allyl isopropyl sulfide, with the CAS number 50996-72-0, is an organosulfur compound that
belongs to the family of allyl sulfides.[1][2] These compounds are of significant interest to
researchers, particularly those in drug development and food science, due to their presence in
Allium species like garlic and onions and their associated biological activities.[3][4] Allyl sulfides
are recognized for a range of therapeutic properties, including antimicrobial, anti-inflammatory,
and anticancer effects.[3][5][6] This guide provides a comprehensive overview of the core
chemical properties, synthesis, and characterization of allyl isopropyl sulfide, tailored for
researchers, scientists, and drug development professionals.

Core Chemical and Physical Properties

Allyl isopropyl sulfide is a sulfur-containing organic molecule.[7] Its structure features an allyl
group (CH2=CH-CH:2-) and an isopropyl group ((CHz)2CH-) linked by a sulfur atom. The
presence of the allyl group is often crucial for the antimicrobial and other biological activities
observed in related sulfide derivatives.[8]

Data Presentation

The key quantitative properties of allyl isopropyl sulfide are summarized in the table below
for easy reference and comparison.
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Property Value Source
Molecular Formula CeH12S [11121171
Molecular Weight 116.22 g/mol [21[7]
Computed Molecular Weight 116.23 g/mol [1]

CAS Number 50996-72-0 [1][2]
IUPAC Name 2-prop-2-enylsulfanylpropane [11[7]

Canonical SMILES

CC(C)Scc=C

[1]

INChl Key

OJBPXSILEFOOQD-
UHFFFAOYSA-N

[1]

Kovats Retention Index

822 (Semi-standard non-polar)

[1]

Synthesis and Reactivity

While specific, detailed protocols for allyl isopropyl sulfide are not extensively published in

readily available literature, general and efficient methods for the synthesis of allyl sulfides are

well-established. These methods typically involve the reaction of an appropriate allyl derivative

with a thiol.

Experimental Protocols: Synthesis

A common and efficient route for synthesizing allyl sulfides is the catalyzed reaction between

an allyl alcohol and a thiol.[9]

Protocol: Tin(Il) Triflate Catalyzed Synthesis of Allyl Sulfides[9]

e Reactant Preparation: In a clean, dry reaction vessel under an inert atmosphere (e.g.,

nitrogen or argon), dissolve the allyl alcohol in a suitable anhydrous solvent, such as

dichloromethane.

» Addition of Thiol: To this solution, add an equimolar amount of the desired thiol (in this case,

isopropyl thiol).
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Catalyst Introduction: Introduce a catalytic amount of Tin(ll) triflate (Sn(OTf)2) to the reaction
mixture.

Reaction: Allow the reaction to stir at room temperature. The progress can be monitored
using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
Reactions are often complete within 12 hours.

Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium
bicarbonate.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an
organic solvent (e.g., dichloromethane or ethyl acetate).

Purification: Combine the organic layers, dry over an anhydrous salt like magnesium sulfate,
filter, and concentrate the solvent under reduced pressure. The crude product can be further
purified using column chromatography on silica gel to yield the pure allyl sulfide.
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General Workflow for Synthesis and Characterization

Synthesis

Reactants
(e.g., Allyl Alcohol, Isopropyl Thiol)

Catalyzed Reaction
(e.g., Sn(OTf)2 in CH2CI2)

Aqueous Work-up
& Extraction

Purification & Characterization

Purification

(Column Chromatography)

Structural Characterization

GC-MS IR Spectroscopy

NMR Spectroscopy
(1H’ 13C)

Click to download full resolution via product page

Caption: Workflow for allyl sulfide synthesis and analysis.

Reactivity
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» Oxidation: The sulfide linkage is susceptible to oxidation, which can yield the corresponding
sulfoxide and sulfone.

e Polymerization: The allyl group can undergo polymerization. Heating allyl sulfides can lead to
homolytic bond cleavage, forming radicals that initiate polymerization.[10]

e Reactions with Oxidants: Like other sulfides, it is expected to react with strong oxidizing
agents.[11][12]

o Decomposition: On burning, it decomposes to produce toxic fumes, including sulfur oxides.
[11]

Spectral and Analytical Characterization

Confirming the identity and purity of synthesized allyl isopropyl sulfide requires standard
analytical techniques.

Experimental Protocols: Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a primary tool for structural
elucidation.[13]

e 1H NMR: The proton NMR spectrum would be expected to show characteristic signals for the
allyl group (vinylic protons around 5-6 ppm and allylic protons adjacent to sulfur) and the
isopropyl group (a septet for the CH group and a doublet for the two methyl groups).

e 13C NMR: The carbon NMR spectrum provides information on the number and type of carbon
atoms.[1] The spectrum would show distinct peaks for the sp? carbons of the double bond
and the sp3 carbons of the allyl and isopropyl groups.[14]

Mass Spectrometry (MS): Typically coupled with Gas Chromatography (GC-MS), this technique
is used to determine the molecular weight and fragmentation pattern, confirming the
compound's identity.[1] The mass spectrum would show a molecular ion peak corresponding to
its molecular weight (116.22).

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups.[1] The
spectrum of allyl isopropyl sulfide would display characteristic absorption bands for C=C
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stretching of the allyl group and C-H stretching for both alkyl and alkenyl portions.

Biological Activity and Signaling Pathways

Allyl sulfides derived from garlic are known to possess significant biological activities, which are
a major focus of drug discovery research.[3] While specific pathways for allyl isopropyl
sulfide are not detailed, the general mechanisms of related compounds like diallyl disulfide
(DADS) and diallyl trisulfide (DATS) have been studied.

These compounds can suppress tumor proliferation by inducing apoptosis and causing cell
cycle arrest, often at the G2/M phase.[15] The anticancer effects are linked to the modulation of
various cellular targets, including the inhibition of histone deacetylase (HDAC) activity, which
leads to histone acetylation and changes in gene expression.[3]

Conceptual Signaling of Allyl Sulfides
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Caption: Potential signaling pathways for allyl sulfides.

Safety and Handling
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Safety information for allyl isopropyl sulfide is not extensively detailed, but data from similar
compounds like allyl propyl disulfide and general allyl sulfides provide guidance.

e Hazards: Assumed to be a combustible liquid.[11] It may cause skin, eye, and respiratory
irritation.[16]

e Handling: Use in a well-ventilated area or under a fume hood.[17][18] Wear appropriate
personal protective equipment (PPE), including protective gloves, safety goggles, and a lab
coat.[16] Keep away from heat, sparks, and open flames.[17]

o Storage: Store in a cool, well-ventilated place in a tightly closed container, separated from
oxidants.[11][17]

Conclusion

Allyl isopropyl sulfide is a valuable compound for research due to its structural relation to
biologically active natural products. This guide has summarized its core chemical properties,
outlined general protocols for its synthesis and characterization, and touched upon the
biological pathways associated with the broader class of allyl sulfides. The provided data and
workflows serve as a foundational resource for scientists and professionals engaged in
chemical synthesis, drug development, and related fields. Further research into the specific
biological activities and mechanisms of action of allyl isopropyl sulfide is warranted to fully
explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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